Cas no 955529-47-2 (N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955529-47-2
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 5781357
• PubChem ID: 16837464
• Update Time: 2025-07-09

N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclopropyl-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• AKOS024635029
• 955529-47-2
• F2271-0449
• N1-cyclopropyl-N2-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• N-cyclopropyl-N'-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

• Inchi： 1S/C19H27N3O2/c1-2-11-22-12-3-4-15-13-14(5-8-17(15)22)9-10-20-18(23)19(24)21-16-6-7-16/h5,8,13,16H,2-4,6-7,9-12H2,1H3,(H,20,23)(H,21,24)
• InChI Key： YEFVGJJMFQNUEA-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2CCC)(=O)C(NC1CC1)=O

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4Ų

Additional information on N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Comprehensive Overview of N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955529-47-2)

The compound N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955529-47-2) is a specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a cyclopropyl ring, a tetrahydroquinoline core, and an ethanediamide linker. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in drug discovery and medicinal chemistry, as its structure offers opportunities for targeted interactions with biological systems.

In recent years, the demand for highly specific bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. The tetrahydroquinoline moiety, a key component of this molecule, is known for its prevalence in drugs targeting neurological and cardiovascular conditions. This has led to growing curiosity about CAS No. 955529-47-2 in academic and industrial circles. Questions such as "What are the synthetic routes for N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide?" or "How does its structure influence bioavailability?" are frequently searched, highlighting its relevance in modern chemistry.

The ethanediamide segment of the molecule is another critical area of study. This group is often associated with hydrogen bonding and molecular recognition, which are essential for designing compounds with high affinity for biological targets. Coupled with the cyclopropyl ring—a feature known to enhance metabolic stability—this compound presents a compelling case for further investigation. Its potential role in addressing drug resistance or improving pharmacokinetic profiles aligns with current trends in biopharmaceutical innovation.

From a synthetic perspective, the preparation of CAS No. 955529-47-2 involves multi-step organic reactions, often requiring catalysis and chiral resolution techniques. The 1-propyl-1,2,3,4-tetrahydroquinolin-6-yl subunit, for instance, may be derived from quinoline derivatives through reduction and alkylation steps. Such processes are frequently discussed in forums and publications focused on organic synthesis optimization, reflecting the compound's technical complexity and the need for efficient production methods.

Beyond its chemical properties, N-cyclopropyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has garnered attention for its potential in computational chemistry and molecular modeling. Researchers use in silico tools to predict its interactions with proteins or enzymes, a topic frequently queried in AI-driven drug design platforms. This intersection of experimental and theoretical approaches underscores the compound's versatility and its alignment with cutting-edge scientific methodologies.

In conclusion, CAS No. 955529-47-2 represents a fascinating example of modern chemical innovation. Its intricate architecture and potential applications in therapeutic development make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in targeted drug delivery and biomolecular engineering, addressing some of the most pressing challenges in healthcare today.